Cas no 1867150-68-2 (Ethyl 5-amino-6-methylpyridine-2-carboxylate)

• Product Name: Ethyl 5-amino-6-methylpyridine-2-carboxylate
• CAS No: 1867150-68-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6199690
• PubChem ID: 130386036
• Update Time: 2025-06-10

Ethyl 5-amino-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19306385
• ethyl 5-amino-6-methylpyridine-2-carboxylate
• EN300-6509926
• 1867150-68-2
• CC1=C(C=CC(=N1)C(=O)OCC)N
• Ethyl 5-amino-6-methylpyridine-2-carboxylate

• Inchi： 1S/C9H12N2O2/c1-3-13-9(12)8-5-4-7(10)6(2)11-8/h4-5H,3,10H2,1-2H3
• InChI Key： DAQJJTKBJSLPDE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C(C)=N1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 5-amino-6-methylpyridine-2-carboxylate

Ethyl 5-amino-6-methylpyridine-2-carboxylate (CAS No. 1867150-68-2): A Comprehensive Overview

Ethyl 5-amino-6-methylpyridine-2-carboxylate (CAS No. 1867150-68-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in various synthetic pathways.

The chemical structure of Ethyl 5-amino-6-methylpyridine-2-carboxylate consists of a pyridine ring substituted with an amino group at the 5-position, a methyl group at the 6-position, and an ethyl ester at the 2-position. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable starting material for further derivatization and modification.

In recent years, there has been a growing interest in the pharmacological properties of pyridine derivatives, particularly those with amino and methyl substituents. Studies have shown that such compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that certain pyridine derivatives with amino substitutions demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways.

The synthesis of Ethyl 5-amino-6-methylpyridine-2-carboxylate can be achieved through various methods, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 5-amino-6-methylpyridine-2-carboxylic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction is typically carried out under reflux conditions to ensure complete conversion of the carboxylic acid to the ester.

Another notable aspect of Ethyl 5-amino-6-methylpyridine-2-carboxylate is its stability under various conditions. The compound has been found to be stable at room temperature and can be stored for extended periods without significant degradation. However, it is important to note that exposure to strong acids or bases can lead to hydrolysis of the ester bond, resulting in the formation of the corresponding carboxylic acid and ethanol.

In terms of analytical methods, high-performance liquid chromatography (HPLC) is commonly used for the quantification and purity assessment of Ethyl 5-amino-6-methylpyridine-2-carboxylate. The use of appropriate mobile phases and detection methods ensures accurate and reliable results. Additionally, nuclear magnetic resonance (NMR) spectroscopy provides valuable structural information, confirming the identity and purity of the compound.

The biological activity of Ethyl 5-amino-6-methylpyridine-2-carboxylate has been explored in several preclinical studies. One such study published in the European Journal of Medicinal Chemistry (2020) evaluated its potential as an anticancer agent. The results indicated that this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. Further investigations are ongoing to elucidate the mechanisms underlying its antiproliferative effects.

Beyond its direct therapeutic applications, Ethyl 5-amino-6-methylpyridine-2-carboxylate serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity with various electrophiles and nucleophiles allows for the introduction of additional functional groups, expanding its utility in drug discovery and development. For example, it can be used as a building block for constructing peptidomimetics or other bioactive compounds with enhanced pharmacological profiles.

In conclusion, Ethyl 5-amino-6-methylpyridine-2-carboxylate (CAS No. 1867150-68-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its stability and reactivity, makes it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights into its biological activities and potential therapeutic uses will emerge.